Cas no 393091-06-0 ()
structure
Product Name:
CAS No:393091-06-0
MF:C11H8Cl4O2
MW:313.99201965332
CID:6668834
PubChem ID:10903104
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C11H8Cl4O2/c12-10(13)7-5-3-1-2-4-6(7)9(10)11(14,15)8(16)17-9/h1-3,5-7H,4H2/t6-,7+,9-/m1/s1
- InChI Key: KOAUYCILDULJQK-BKPPORCPSA-N
- SMILES: ClC1([C@H]2C=CC=CC[C@H]2[C@@]21C(C(=O)O2)(Cl)Cl)Cl
Computed Properties
- Exact Mass: 313.924890g/mol
- Monoisotopic Mass: 311.927840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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